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Compound of Interest

Compound Name: Tedatioxetine Hydrobromide

CAS No.: 960151-65-9

Cat. No.: B1663294

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tedatioxetine (Lu AA24530) is an experimental multimodal antidepressant agent that acts as a

triple reuptake inhibitor for serotonin, norepinephrine, and dopamine, and also functions as an

antagonist at several serotonin and adrenergic receptors.[1][2] Although its clinical

development was discontinued, the synthesis of Tedatioxetine and its hydrobromide salt

remains a subject of interest for medicinal chemists and researchers in neuropharmacology.[1]

This technical guide provides a detailed overview of the known synthesis pathways for

Tedatioxetine Hydrobromide, complete with experimental protocols, quantitative data, and a

visual representation of the synthetic route.

Synthesis Pathways
Two main synthetic routes for Tedatioxetine have been described in the patent literature. The

initial route, outlined in patent WO 2003/029232, was characterized by low yields and the use

of hazardous reagents, making it less suitable for large-scale production.[1] A subsequent,

more refined pathway was detailed in patent application WO 2009/109541, offering improved
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yields and more industrially viable conditions. This guide will focus on the more recent and

detailed synthetic route.

The improved synthesis of Tedatioxetine is a multi-step process commencing with the formation

of a glutaric acid derivative, followed by cyclization to a piperidine-2,6-dione, and subsequent

reduction to the final piperidine ring of Tedatioxetine. The free base is then converted to its

hydrobromide salt.

Experimental Protocols
The following experimental protocols are based on the procedures described in the patent

literature for the synthesis of Tedatioxetine and its intermediates.

Step 1: Synthesis of 3-[2-(p-tolylthio)phenyl]glutaric acid
This initial step involves a Michael addition reaction to introduce the glutaric acid moiety.

Procedure: A mixture of 2-(p-tolylthio)benzaldehyde and diethyl malonate is reacted in the

presence of a base such as sodium ethoxide in ethanol. The resulting adduct is then

hydrolyzed with a strong acid, such as hydrochloric acid, followed by decarboxylation upon

heating to yield 3-[2-(p-tolylthio)phenyl]propanoic acid. This intermediate is then subjected to a

second Michael addition with acrylonitrile, followed by hydrolysis of the nitrile group to the

carboxylic acid, to afford 3-[2-(p-tolylthio)phenyl]glutaric acid.

Step 2: Synthesis of 4-[2-(p-tolylthio)phenyl]piperidine-
2,6-dione
The glutaric acid derivative is cyclized to form the piperidine-2,6-dione ring.

Procedure: 3-[2-(p-tolylthio)phenyl]glutaric acid is heated with urea at approximately 140-

150°C. The reaction mixture is then cooled and treated with water and ethanol to precipitate the

product. The crude product is collected by filtration and can be recrystallized from ethanol to

yield purified 4-[2-(p-tolylthio)phenyl]piperidine-2,6-dione.

Step 3: Synthesis of 4-[2-(p-tolylthio)phenyl]piperidine
(Tedatioxetine)
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The piperidine-2,6-dione is reduced to the corresponding piperidine.

Procedure: 4-[2-(p-tolylthio)phenyl]piperidine-2,6-dione is dissolved in a suitable solvent, such

as tetrahydrofuran (THF), and treated with a reducing agent like lithium aluminum hydride

(LiAlH4) at a reduced temperature. After the reaction is complete, it is quenched by the careful

addition of water. The inorganic salts are filtered off, and the filtrate is concentrated to yield the

crude Tedatioxetine free base. The product can be further purified by column chromatography.

Step 4: Synthesis of Tedatioxetine Hydrobromide
The final step is the formation of the hydrobromide salt from the free base.

Procedure: The purified Tedatioxetine free base is dissolved in a suitable solvent, such as

anhydrous ethanol or isopropanol. A solution of hydrobromic acid in a compatible solvent (e.g.,

acetic acid or an alcohol) is then added dropwise with stirring. The Tedatioxetine
Hydrobromide salt precipitates out of the solution and is collected by filtration, washed with a

cold solvent, and dried under vacuum.

Quantitative Data
The following table summarizes the available quantitative data for the synthesis of

Tedatioxetine and its intermediates.
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Step Product
Starting
Material

Reagents Yield
Melting
Point (°C)

1

3-[2-(p-

tolylthio)phen

yl]glutaric

acid

2-(p-

tolylthio)benz

aldehyde,

Diethyl

malonate,

Acrylonitrile

Sodium

ethoxide, HCl

Not explicitly

stated
-

2

4-[2-(p-

tolylthio)phen

yl]piperidine-

2,6-dione

3-[2-(p-

tolylthio)phen

yl]glutaric

acid

Urea ~86% 164-166

3

4-[2-(p-

tolylthio)phen

yl]piperidine

(Tedatioxetin

e)

4-[2-(p-

tolylthio)phen

yl]piperidine-

2,6-dione

Lithium

aluminum

hydride

Not explicitly

stated
-

4

Tedatioxetine

Hydrochloride

(analogous to

Hydrobromid

e)

4-[2-(p-

tolylthio)phen

yl]piperidine

HCl in Ethyl

Acetate
~75% 222-225

Synthesis Pathway Visualization
The following diagram illustrates the key steps in the synthesis of Tedatioxetine.
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Synthesis of Tedatioxetine

2-(p-tolylthio)benzaldehyde

3-[2-(p-tolylthio)phenyl]glutaric acid

1. Michael Addition
2. Hydrolysis & Decarboxylation
3. Michael Addition (Acrylonitrile)

4. Hydrolysis

4-[2-(p-tolylthio)phenyl]piperidine-2,6-dione

Urea, ~145°C

4-[2-(p-tolylthio)phenyl]piperidine
(Tedatioxetine)

LiAlH4, THF

Tedatioxetine Hydrobromide

HBr

Click to download full resolution via product page

Caption: Synthesis pathway of Tedatioxetine Hydrobromide.
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Logical Workflow for Synthesis
The following diagram outlines the logical workflow from starting materials to the final product.

Experimental Workflow

Start

Synthesize
3-[2-(p-tolylthio)phenyl]glutaric acid

Cyclize to form
piperidine-2,6-dione

Reduce to
Tedatioxetine (free base)

Form Hydrobromide salt

Purify Product

Characterize
(NMR, MS, m.p.)

End
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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